Cas no 1213941-82-2 ((3R)-4-bromo-2,3-dihydrobenzofuran-3-amine)

• Product Name: (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine
• CAS No: 1213941-82-2
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 4760996
• Update Time: 2026-02-26

(3R)-4-bromo-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Bromo-2,3-dihydrobenzofuran-3-amine
• (3R)-4-Bromo-2,3-dihydrobenzo[b]furan-3-ylamine
• (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine

• Inchi： 1S/C8H8BrNO/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-3,6H,4,10H2/t6-/m0/s1
• InChI Key： FDWXLXRSLLDBEX-LURJTMIESA-N
• SMILES： BrC1=CC=CC2=C1[C@H](CO2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Additional information on (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine

Comprehensive Guide to (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine (CAS No. 1213941-82-2)

(3R)-4-bromo-2,3-dihydrobenzofuran-3-amine (CAS No. 1213941-82-2) is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. This brominated dihydrobenzofuran derivative has attracted attention due to its unique structural features and versatile applications. The compound's molecular formula is C₈H₈BrNO, with a molecular weight of 214.06 g/mol. Its 3R stereochemistry makes it particularly valuable for asymmetric synthesis and drug development.

The growing interest in dihydrobenzofuran derivatives stems from their prevalence in bioactive molecules. Researchers are actively investigating (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine as a potential building block for CNS-targeting drugs, given the structural similarity to known neuromodulators. The compound's bromine substitution at the 4-position offers unique reactivity patterns that are being explored in modern medicinal chemistry approaches.

From a synthetic chemistry perspective, CAS 1213941-82-2 presents interesting challenges and opportunities. The chiral amine functionality allows for diverse derivatization, while the dihydrobenzofuran core provides a rigid scaffold that can influence molecular conformation. Recent publications have highlighted its use in developing novel kinase inhibitors and GPCR modulators, aligning with current trends in targeted therapy development.

The physicochemical properties of (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine make it suitable for various formulation approaches. With moderate lipophilicity (predicted LogP ~2.1) and the presence of both hydrogen bond donor and acceptor sites, this compound demonstrates favorable characteristics for drug-like molecules. These properties are particularly relevant given the pharmaceutical industry's focus on improving oral bioavailability of small molecule therapeutics.

Analytical characterization of 1213941-82-2 typically involves HPLC with chiral stationary phases to confirm enantiomeric purity, alongside standard spectroscopic techniques (NMR, MS). The compound's stability profile has been studied under various conditions, showing good resistance to racemization at room temperature, which is crucial for storage and handling in research applications.

In the context of green chemistry initiatives, synthetic routes to (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine have been optimized to reduce hazardous byproducts. Modern catalytic methods employing transition metal complexes or organocatalysts have improved the sustainability of its production, addressing the pharmaceutical industry's increasing environmental concerns.

The commercial availability of CAS 1213941-82-2 from specialty chemical suppliers has facilitated its adoption in drug discovery programs. Current pricing trends reflect the compound's niche application status, with costs varying based on purity requirements and scale. Several contract research organizations now offer custom synthesis services for this molecule and its derivatives.

Patent landscape analysis reveals growing intellectual property activity surrounding dihydrobenzofuran-3-amine derivatives, particularly in therapeutic areas like neurodegenerative diseases and metabolic disorders. While (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine itself may not be patented, its incorporation into novel molecular architectures has generated significant patent filings in recent years.

From a safety perspective, standard laboratory precautions are recommended when handling 1213941-82-2. While not classified as highly hazardous, proper personal protective equipment should be used due to the compound's amine functionality and potential irritant properties. Material safety data sheets from reputable suppliers provide detailed handling instructions.

The future outlook for (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine appears promising, with ongoing research exploring its utility in fragment-based drug discovery and as a chiral auxiliary in asymmetric synthesis. Its structural features continue to inspire novel synthetic methodologies and potential therapeutic applications, particularly in the development of CNS-active compounds.

For researchers seeking alternatives or related compounds, structural analogs such as 4-chloro-dihydrobenzofuran-3-amine or unsubstituted dihydrobenzofuran-3-amine may offer different reactivity profiles. The choice between these derivatives often depends on specific project requirements regarding electronic effects, steric constraints, or metabolic stability considerations.

In analytical applications, CAS 1213941-82-2 serves as a valuable reference standard for method development in chiral separations. Its well-defined chromatographic behavior makes it useful for calibrating HPLC systems and validating analytical protocols in pharmaceutical quality control laboratories.

The synthesis of (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine typically involves resolution of racemic mixtures or asymmetric catalytic routes. Recent advances in enzymatic resolution techniques have improved the efficiency of producing enantiomerically pure material, reducing waste and improving overall process economics.

Storage recommendations for 1213941-82-2 generally suggest protection from light and moisture at controlled temperatures. Long-term stability studies indicate that the compound maintains its chemical integrity for extended periods when stored properly in amber glass containers under inert atmosphere.

As research into dihydrobenzofuran-containing compounds expands, (3R)-4-bromo-2,3-dihydrobenzofuran-3-amine continues to serve as an important reference point for structure-activity relationship studies. Its balanced combination of aromatic and aliphatic character, along with the versatile amine functionality, makes it a valuable tool for medicinal chemists exploring new chemical space.